Cas no 7462-51-3 (Ethanediamide,N1,N2-bis(1-methylheptyl)-)
7462-51-3 structure
Product Name:Ethanediamide,N1,N2-bis(1-methylheptyl)-
CAS No:7462-51-3
MF:C18H36N2O2
MW:312.49064540863
CID:576370
PubChem ID:344947
Update Time:2025-04-19
Ethanediamide,N1,N2-bis(1-methylheptyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanediamide,N1,N2-bis(1-methylheptyl)-
- N,N'-di(octan-2-yl)oxamide
- N,N'-Di-(1-methylheptyl)-oxamid
- FEGNPNREEZIZNB-UHFFFAOYSA-N
- NSC402125
- DTXSID70322827
- NSC-402125
- Oxalic acid, diamide, N,N'-bis(2-octyl)-
- 7462-51-3
-
- Inchi: 1S/C18H36N2O2/c1-5-7-9-11-13-15(3)19-17(21)18(22)20-16(4)14-12-10-8-6-2/h15-16H,5-14H2,1-4H3,(H,19,21)(H,20,22)
- InChI Key: FEGNPNREEZIZNB-UHFFFAOYSA-N
- SMILES: O=C(C(NC(C)CCCCCC)=O)NC(C)CCCCCC
Computed Properties
- Exact Mass: 312.27788
- Monoisotopic Mass: 312.278
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 12
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- Density: 0.923
- Refractive Index: 1.459
- PSA: 58.2
Ethanediamide,N1,N2-bis(1-methylheptyl)- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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